3-Amino-5-[3-(trifluoromethyl)-2-pyridyl]pyrazole Hydrochloride

• Molecular Formula: C9H8ClF3N4
• Molecular Weight: 264.63 g/mol
• IUPAC Name: 5-[3-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C9H7F3N4.ClH/c10-9(11,12)5-2-1-3-14-8(5)6-4-7(13)16-15-6;/h1-4H,(H3,13,15,16);1H
• InChI Key: NSNFNFKRONLEKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=CC(=NN2)N)C(F)(F)F.Cl

Description

MFCD32876687 is a chemical compound with unique properties that have garnered significant interest in various scientific fields. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of MFCD32876687 involves several synthetic routes, each with specific reaction conditions. One common method includes the use of triazolo ring compounds, which are reacted with methanesulfonate to form the desired product . The reaction conditions typically involve controlled temperatures and the use of solvents to facilitate the reaction.

Industrial Production Methods

Industrial production of MFCD32876687 is designed for large-scale synthesis. The process is optimized for efficiency and cost-effectiveness, ensuring high yields and purity. The preparation method is simple and easy to implement, making it suitable for industrial applications .

Chemical Reactions Analysis

Types of Reactions

MFCD32876687 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions

Common reagents used in the reactions of MFCD32876687 include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions vary depending on the desired outcome, with temperature, pressure, and solvent choice playing crucial roles.

Major Products Formed

The major products formed from the reactions of MFCD32876687 depend on the specific reaction type. For instance, oxidation reactions may yield oxidized derivatives, while substitution reactions can introduce new functional groups to the compound.

Scientific Research Applications

MFCD32876687 has a wide range of scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: The compound’s stability and reactivity make it useful in biological assays and experiments.

Medicine: MFCD32876687 is investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Its unique properties are leveraged in industrial processes, including the production of pharmaceuticals and specialty chemicals .

Mechanism of Action

The mechanism of action of MFCD32876687 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their function, and triggering a cascade of biochemical reactions. These interactions are crucial for its applications in medicine and biology .

Comparison with Similar Compounds

Similar Compounds

MFCD32876687 can be compared with other similar compounds, such as those with triazolo ring structures or methanesulfonate derivatives. These compounds share some properties but differ in their reactivity and applications.

Uniqueness

What sets MFCD32876687 apart is its unique combination of stability and reactivity, making it versatile for various applications. Its ability to undergo multiple types of chemical reactions and its suitability for industrial production further highlight its uniqueness .

Conclusion

MFCD32876687 is a compound of significant interest due to its unique properties and wide range of applications. From its preparation methods to its chemical reactions and scientific research applications, this compound continues to be a valuable subject of study in multiple fields.